5-(4-Methoxyphenoxy)-2-(methylthio)pyrimidine-4,6-diol

• IUPAC Name: 4-hydroxy-5-(4-methoxyphenoxy)-2-methylsulfanyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H12N2O4S/c1-17-7-3-5-8(6-4-7)18-9-10(15)13-12(19-2)14-11(9)16/h3-6H,1-2H3,(H2,13,14,15,16)
• InChI Key: WHSAWOUGBNZSFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=C(N=C(NC2=O)SC)O
• Molecular Formula: C12H12N2O4S
• DSSTOX Substance ID: DTXSID601166639
• Molecular Weight: 280.30 g/mol
• CAS RN: 1375064-42-8

Description

The compound "5-(4-Methoxyphenoxy)-2-(methylthio)pyrimidine-4,6-diol" is a pyrimidine derivative, which is a class of compounds that have been extensively studied due to their wide range of biological activities. Pyrimidine derivatives are known to exhibit antiviral, antibacterial, and anticancer properties, among others. The specific functional groups attached to the pyrimidine ring, such as methoxyphenoxy and methylthio, can significantly influence the compound's chemical behavior and biological activity.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves the formation of the pyrimidine ring through cyclization reactions, followed by various functionalization steps. For example, the synthesis of 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidines involves the conversion of a key intermediate to a bromo-substituted compound, followed by an Ullmann reaction to introduce various substituents . Similarly, the synthesis of 2,4-diamino-6-hydroxypyrimidines substituted at position 5 involves C5-alkylation or cyclization, followed by alkylation with phosphonate groups . These methods could potentially be adapted for the synthesis of "5-(4-Methoxyphenoxy)-2-(methylthio)pyrimidine-4,6-diol" by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is characterized by electron delocalization within the pyrimidine ring, which can affect the compound's reactivity and interaction with biological targets. For instance, the molecular structures of various 4-amino-2-methylthio-6-oxo-1,6-dihydropyrimidines show extensive electron delocalization . This feature is likely to be present in "5-(4-Methoxyphenoxy)-2-(methylthio)pyrimidine-4,6-diol" as well, influencing its chemical and biological properties.

Chemical Reactions Analysis

Pyrimidine derivatives undergo a variety of chemical reactions, including aminolysis, halogenation, and nucleophilic substitution. The aminolysis of methoxy or methylthio pyrimidines, for example, is used to prepare aminopyrimidines . Halogenation reactions are also common, as seen in the synthesis of 5-halogen-substituted pyrimidines . These reactions could be relevant to the chemical manipulation of "5-(4-Methoxyphenoxy)-2-(methylthio)pyrimidine-4,6-diol" for the introduction of new functional groups or for the preparation of analogs.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives, such as ionization constants and ultraviolet spectra, are influenced by their substituents. For example, the ionization constants and ultraviolet spectra of 2-amino-4-methoxy-6-methyl-pyrimidine and its derivatives have been recorded, providing insight into their chemical behavior . The physical properties of "5-(4-Methoxyphenoxy)-2-(methylthio)pyrimidine-4,6-diol" would similarly be affected by its methoxyphenoxy and methylthio groups, which could impact its solubility, stability, and reactivity.

Scientific Research Applications

Pyrimidine Derivatives in Drug Development

Pyrimidine derivatives have been extensively studied for their pharmacological potential, showcasing a variety of biological activities. For instance, substituted tetrahydropyrimidine derivatives have demonstrated significant in vitro anti-inflammatory activities, suggesting their potential as leads for anti-inflammatory drugs (Gondkar, Deshmukh, & Chaudhari, 2013). Similarly, functionalized quinazolines and pyrimidines have been identified for their applications in optoelectronic materials, indicating the versatility of pyrimidine scaffolds in various scientific domains (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Pyrimidine-Based Optical Sensors

Pyrimidine derivatives have also been applied in the development of optical sensors, leveraging their ability to form both coordination and hydrogen bonds, which makes them suitable for use as sensing probes. This application underscores the compound's potential in analytical chemistry and diagnostics (Jindal & Kaur, 2021).

Anticancer Applications

Among the various biological activities of pyrimidine derivatives, their anticancer properties are notably significant. Pyrimidine-based compounds have been investigated for their potential to act as anticancer agents, with various derivatives showing promising activity against different cancer cell lines. The structural diversity and the ability to modify pyrimidine rings have facilitated the development of numerous compounds with targeted anticancer effects (Kaur et al., 2014).